1-(4-Ethoxyphenyl)-3-((1-nicotinoylpiperidin-4-yl)methyl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C21H26N4O3/c1-2-28-19-7-5-18(6-8-19)24-21(27)23-14-16-9-12-25(13-10-16)20(26)17-4-3-11-22-15-17/h3-8,11,15-16H,2,9-10,12-14H2,1H3,(H2,23,24,27)
• InChI Key: NLSGVZIKPBHWBP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCC2CCN(CC2)C(=O)C3=CN=CC=C3
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol

Description

1-(4-Ethoxyphenyl)-3-((1-nicotinoylpiperidin-4-yl)methyl)urea, also known as EPPU, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. This compound belongs to the class of urea derivatives and has been found to exhibit promising biological activities.

Scientific Research Applications

Medicinal Chemistry Applications

• Neuropeptide Y5 Receptor Antagonism : This compound class, including closely related derivatives, has been investigated for its potential in modulating the neuropeptide Y5 (NPY5) receptor, a target implicated in obesity and appetite control. The structure-activity relationship studies have yielded analogs with sub-nanomolar potency, offering insights into the design of NPY5 receptor antagonists (Fotsch et al., 2001).
• Anticancer Activity : Urea derivatives have been synthesized and evaluated for their anticancer properties. Certain compounds have demonstrated significant in vitro antiproliferative effects against various cancer cell lines, highlighting their potential as anticancer agents. For example, one study found that N-(1,3-benzothiazol-2-yl)-N'-(3-methylphenyl)urea showed notable anticancer activity, suggesting a promising avenue for the development of new therapeutic agents (Mustafa, Perveen, & Khan, 2014).

Corrosion Inhibition

• Mild Steel Corrosion Inhibition : Certain urea derivatives have been found to exhibit excellent inhibition performance for mild steel corrosion in acidic environments. These findings are significant for industrial applications where corrosion resistance is critical. For instance, the inhibition efficiency was shown to increase with the concentration of inhibitors, suggesting their potential utility in corrosion prevention strategies (Bahrami & Hosseini, 2012).

Materials Science

• Self-Assembly and Molecular Devices : Urea-linked cyclodextrin complexes have been studied for their ability to undergo photoisomerization and form self-assembled molecular devices. These complexes demonstrate how structural modifications can influence the physical properties of materials and potentially lead to the development of novel molecular machines (Lock et al., 2004).